N-(2-ethoxyphenyl)-2-(4-oxo-2-(p-tolyl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C23H22N4O3/c1-3-30-21-7-5-4-6-18(21)24-22(28)15-26-12-13-27-20(23(26)29)14-19(25-27)17-10-8-16(2)9-11-17/h4-14H,3,15H2,1-2H3,(H,24,28)
• InChI Key: LSDKMTIXOMYLGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)C)C2=O
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-oxo-2-(p-tolyl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

A study by Chkirate et al. (2019) focused on the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes were analyzed for their potential in forming supramolecular architectures via hydrogen bonding and their significant antioxidant activity. Such research highlights the chemical versatility and potential therapeutic uses of pyrazole-acetamide derivatives in developing new antioxidant agents (Chkirate et al., 2019).

Synthesis of Novel 2-Pyrone Derivatives

Sebhaoui et al. (2020) reported the synthesis of novel 2-pyrone derivatives, including compounds with acetamide groups. These compounds were characterized and analyzed for their intermolecular interactions and potential binding modes with protein kinases, demonstrating their relevance in drug design and molecular docking studies (Sebhaoui et al., 2020).

Chemoselective Acetylation in Drug Synthesis

Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs. This study illuminates the role of acetamide derivatives in synthesizing pharmaceutically relevant compounds, showcasing the importance of chemical selectivity and efficiency in drug development (Magadum & Yadav, 2018).

Insecticidal Heterocycles Incorporating Thiadiazole Moiety

Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety for assessing insecticidal activity against the cotton leafworm. This research demonstrates the potential agricultural applications of acetamide derivatives in developing novel insecticides, highlighting the importance of chemical innovation in pest management (Fadda et al., 2017).